4-[(ethylsulfonyl)amino]-N-(3-methylbutyl)benzamide

• IUPAC Name: 4-(ethylsulfonylamino)-N-(3-methylbutyl)benzamide
• InChI: InChI=1S/C14H22N2O3S/c1-4-20(18,19)16-13-7-5-12(6-8-13)14(17)15-10-9-11(2)3/h5-8,11,16H,4,9-10H2,1-3H3,(H,15,17)
• InChI Key: HTDWGLZJMICUQZ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCCC(C)C
• Molecular Formula: C14H22N2O3S
• Molecular Weight: 298.40 g/mol

Description

4-[(ethylsulfonyl)amino]-N-(3-methylbutyl)benzamide, also known as ESI-09, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a selective inhibitor of the RAC1 GTPase, which is involved in various cellular processes such as cell migration, proliferation, and differentiation.

Mechanism of Action

4-[(ethylsulfonyl)amino]-N-(3-methylbutyl)benzamide selectively inhibits the RAC1 GTPase, which is involved in various cellular processes such as cell migration, proliferation, and differentiation. RAC1 activation has been implicated in the development and progression of various diseases such as cancer and cardiovascular diseases. This compound inhibits RAC1 by binding to its effector domain and preventing its interaction with downstream effectors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activation of RAC1 and its downstream effectors, leading to reduced cell migration and invasion. This compound has also been shown to reduce the growth of tumor xenografts and improve cardiac function in animal models of heart failure. In addition, this compound has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke.

Advantages and Limitations for Lab Experiments

4-[(ethylsulfonyl)amino]-N-(3-methylbutyl)benzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It is also highly selective for RAC1, which reduces the potential for off-target effects. However, this compound has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. In addition, this compound has a short half-life in vivo, which can limit its therapeutic potential.

Future Directions

For research could include the development of more potent and selective RAC1 inhibitors, the optimization of 4-[(ethylsulfonyl)amino]-N-(3-methylbutyl)benzamide for therapeutic use, and the investigation of the potential role of RAC1 inhibition in other diseases. In addition, the mechanisms underlying the neuroprotective effects of this compound could be further elucidated to develop novel therapies for neurological disorders.

Scientific Research Applications

4-[(ethylsulfonyl)amino]-N-(3-methylbutyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, cardiovascular diseases, and neurological disorders. It has been shown to inhibit the migration and invasion of cancer cells, reduce the growth of tumor xenografts, and improve cardiac function in animal models of heart failure. This compound has also been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke.